Cas no 1315059-92-7 (4-(2-Amino-1H-imidazol-1-yl)butanenitrile)

• Product Name: 4-(2-Amino-1H-imidazol-1-yl)butanenitrile
• CAS No: 1315059-92-7
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5295946
• Update Time: 2025-06-28

4-(2-Amino-1H-imidazol-1-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Amino-1H-imidazol-1-yl)butanenitrile
• 1H-Imidazole-1-butanenitrile, 2-amino-

• Inchi： 1S/C7H10N4/c8-3-1-2-5-11-6-4-10-7(11)9/h4,6H,1-2,5H2,(H2,9,10)
• InChI Key： AIYDYBVKYKZQJV-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1N)CCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 159
• XLogP3: -0.4
• Topological Polar Surface Area: 67.6

Additional information on 4-(2-Amino-1H-imidazol-1-yl)butanenitrile

Introduction to 4-(2-Amino-1H-imidazol-1-yl)butanenitrile (CAS No. 1315059-92-7)

4-(2-Amino-1H-imidazol-1-yl)butanenitrile is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1315059-92-7, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound consists of a butanenitrile moiety linked to an imidazole ring, which is further substituted with an amino group. Such a configuration makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the design of bioactive agents.

The imidazole ring is a heterocyclic aromatic structure that is widely recognized for its presence in numerous biologically active compounds, including vitamins, pharmaceuticals, and natural products. The presence of the amino group on the butanenitrile backbone enhances the compound's reactivity, making it a valuable building block for further chemical modifications. These features position 4-(2-Amino-1H-imidazol-1-yl)butanenitrile as a key candidate for exploration in various pharmacological contexts.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Among these, imidazole derivatives have been extensively studied due to their broad spectrum of biological activities. The compound in question, 4-(2-Amino-1H-imidazol-1-yl)butanenitrile, represents a novel scaffold that combines the pharmacophoric elements of both butanenitrile and imidazole, offering potential advantages in terms of binding affinity and metabolic stability. This has prompted researchers to investigate its role in developing novel therapeutic agents.

In particular, the amino group on the butanenitrile side chain provides a site for further functionalization, enabling the synthesis of more complex molecules through various coupling reactions such as amide or urea bond formation. This flexibility is crucial for designing molecules that can interact with biological targets in specific ways. The imidazole ring, on the other hand, contributes to the overall electronic properties of the molecule, influencing its interactions with biological systems.

One of the most compelling aspects of 4-(2-Amino-1H-imidazol-1-yl)butanenitrile is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By targeting these enzymes with small molecule inhibitors, it is possible to modulate cellular signaling pathways and achieve therapeutic effects. The structural features of this compound make it a promising candidate for such applications.

Furthermore, recent studies have indicated that imidazole derivatives can exhibit antimicrobial properties. The compound's ability to interfere with bacterial cell wall synthesis or other essential metabolic pathways could make it effective against resistant strains of bacteria. This has sparked interest in exploring its potential as an antibiotic or antifungal agent. The presence of the amino group may also contribute to its ability to interact with bacterial enzymes, providing another mechanism for its antimicrobial activity.

The synthesis of 4-(2-Amino-1H-imidazol-1-yl)butanenitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

In addition to its pharmaceutical applications, this compound has shown promise in material science and chemical biology. Its unique structural features make it suitable for use as a ligand in coordination chemistry or as a component in supramolecular assemblies. Such applications could lead to novel materials with enhanced properties or functionalities.

The growing interest in 4-(2-Amino-1H-imidazol-1-yl)butanenitrile underscores its significance as a versatile intermediate in chemical synthesis. As research continues to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in both academic and industrial settings. Its potential as a building block for novel therapeutics remains one of the most exciting areas for future exploration.

Overall, 4-(2-Amino-1H-imidazol-1-yl)butanenitrile (CAS No. 1315059-92-7) represents a fascinating compound with diverse applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop new drugs and materials. As our understanding of its properties continues to grow, so too will its importance in advancing scientific knowledge and innovation.